Cas no 1187766-99-9 (4-Methyl-3-(2-methylfuran-3-yl)-1h-pyrazol-5-amine)

• Product Name: 4-Methyl-3-(2-methylfuran-3-yl)-1h-pyrazol-5-amine
• CAS No: 1187766-99-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5714255
• PubChem ID: 43157718
• Update Time: 2025-06-12

4-Methyl-3-(2-methylfuran-3-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-3-(2-METHYLFURAN-3-YL)-1H-PYRAZOL-5-AMINE
• 1187766-99-9
• CS-0307018
• EN300-1148883
• 1H-Pyrazol-3-amine, 4-methyl-5-(2-methyl-3-furanyl)-
• 4-Methyl-3-(2-methylfuran-3-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C9H11N3O/c1-5-8(11-12-9(5)10)7-3-4-13-6(7)2/h3-4H,1-2H3,(H3,10,11,12)
• InChI Key： QFBVYACJIWYKOY-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1=C(C)C(N)=NN1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 372.3±42.0 °C(Predicted)
• pka: 15.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Methyl-3-(2-methylfuran-3-yl)-1h-pyrazol-5-amine

Comprehensive Overview of 4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine (CAS No. 1187766-99-9)

4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine, with the CAS number 1187766-99-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine features a unique structural framework combining a pyrazole core with a methylfuran substituent, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its bioactive properties and versatility in molecular design.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and interactions. Its furan-pyrazole hybrid structure is notable for its ability to participate in hydrogen bonding and π-π stacking, which are critical for drug discovery. Recent studies highlight its role in developing small-molecule inhibitors and ligands for biological targets, aligning with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, 4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine has been explored as a building block for sustainable synthesis. Its low toxicity profile and compatibility with catalytic processes make it an attractive candidate for eco-friendly industrial applications. This aligns with global trends toward reducing environmental impact while maintaining high chemical efficiency.

From a commercial perspective, the compound is often searched in relation to high-purity synthesis and scalable production methods. Suppliers and manufacturers emphasize its batch consistency and regulatory compliance, addressing concerns about quality control in fine chemical markets. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and stability.

Emerging applications of 4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine include its use in material science, particularly in designing functional polymers and coordination complexes. Its ability to act as a chelating agent has opened doors for innovations in catalysis and nanotechnology. These developments resonate with the increasing interest in smart materials and multifunctional compounds.

For researchers seeking detailed spectral data or synthetic protocols, this compound's CAS registry (1187766-99-9) serves as a key identifier in databases like SciFinder and Reaxys. Its inclusion in patent literature further underscores its industrial relevance, particularly in sectors prioritizing intellectual property and innovation-driven R&D.

In summary, 4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine represents a convergence of scientific curiosity and practical utility. Its multifaceted roles in drug development, sustainable chemistry, and advanced materials ensure its continued prominence in both academic and industrial settings. Future research may uncover even broader applications, solidifying its status as a high-value chemical entity.